Cas no 23138-58-1 (1-ethyl-3-isocyanatobenzene)

1-ethyl-3-isocyanatobenzene Properties

Names and Identifiers

• 3-ethylphenyl isocyanate
• 1-Ethyl-3-isocyanatobenzene
• 1-ethyl-3-isocyanate-benzene
• 1-ethyl-3-isocyanato-benzene
• 1-ethyl-3-isocyanatobenzene(SALTDATA: FREE)
• 3-EtC6H4NCO
• 3-ethylbenzenisocyanate
• 3-ethyl-phenyl isocyanate
• 3-ethylphenylisocyanate
• FT-0615665
• SCHEMBL58461
• 23138-58-1
• Benzene, 1-ethyl-3-isocyanato-
• 3-Ethylphenyl isocyanate, 98%
• DTXSID50377810
• MFCD00013870
• EN300-146917
• W-200242
• FS-5428
• GEO-01373
• AKOS005171071
• DTXCID60328838
• BBL037644
• STK502538
• DB-046082
• ALBB-003018
• G32662
• +Expand

• MDL： MFCD00013870
• InChIKey： DNFZCDLEGMEKMI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c1-2-8-4-3-5-9(6-8)10-7-11/h3-6H,2H2,1H3
• SMILES： CCC1=CC(=CC=C1)N=C=O
• BRN： 386718

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 147.068
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 2.21630
• PSA: 29.43000
• Refractive Index: n20/D 1.526(lit.)
• Boiling Point: 104 °C40 mm Hg(lit.)
• Melting Point: NA
• Vapor Pressure: 0.2±0.4 mmHg at 25°C
• Flash Point: 185 °F
• Color/Form: Colorless liquid, pungent odor 2. density (g/ml, 25/4 ℃)
• Sensitiveness: Moisture Sensitive
• Density: 1.033 g/mL at 25 °C(lit.)

1-ethyl-3-isocyanatobenzene Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/25; R36/37/38; R42
• Hazard Level：6.1
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：warning
• HazardClass：6.1

1-ethyl-3-isocyanatobenzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%